Cas no 188057-42-3 ((1R,3S,4S)-2-Tert-Butyl 3-ethyl 2-azabicyclo[2.2.1]heptane-2,3-dicarboxylate)

• Product Name: (1R,3S,4S)-2-Tert-Butyl 3-ethyl 2-azabicyclo[2.2.1]heptane-2,3-dicarboxylate
• CAS No: 188057-42-3
• MF: C₁₄H₂₃NO₄
• MW: 269.33672451973
• CID: 4709390
• Update Time: 2025-11-07

(1R,3S,4S)-2-Tert-Butyl 3-ethyl 2-azabicyclo[2.2.1]heptane-2,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• (1R,3S,4S)-2-tert-Butyl 3-ethyl 2-azabicyclo[2.2.1]heptane-2,3-dicarboxylate
• Racemic-(1R,3S,4S)-2-Tert-Butyl 3-Ethyl 2-Azabicyclo[2.2.1]Heptane-2,3-Dicarboxylate
• 2-Azabicyclo[2.2.1]heptane-2,3-dicarboxylic acid,2-(1,1-diMethylethyl) 3-ethyl ester,(1R,3S,4S)-
• (1R,3S,4S)-2-Tert-Butyl 3-ethyl 2-azabicyclo[2.2.1]heptane-2,3-dicarboxylate

• Inchi： 1S/C14H23NO4/c1-5-18-12(16)11-9-6-7-10(8-9)15(11)13(17)19-14(2,3)4/h9-11H,5-8H2,1-4H3/t9-,10+,11-/m0/s1
• InChI Key： ALRKXPGWOXKXHL-AXFHLTTASA-N
• SMILES： O(C(C)(C)C)C(N1[C@H](C(=O)OCC)[C@H]2CC[C@@H]1C2)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 374
• Topological Polar Surface Area: 55.8

Additional information on (1R,3S,4S)-2-Tert-Butyl 3-ethyl 2-azabicyclo[2.2.1]heptane-2,3-dicarboxylate

Comprehensive Analysis of (1R,3S,4S)-2-Tert-Butyl 3-ethyl 2-azabicyclo[2.2.1]heptane-2,3-dicarboxylate (CAS No. 188057-42-3)

The compound (1R,3S,4S)-2-Tert-Butyl 3-ethyl 2-azabicyclo[2.2.1]heptane-2,3-dicarboxylate (CAS No. 188057-42-3) is a highly specialized bicyclic structure with significant applications in pharmaceutical and organic synthesis. Its unique stereochemistry and functional groups make it a valuable intermediate for the development of chiral drugs and bioactive molecules. Researchers and chemists often search for azabicycloheptane derivatives, chiral building blocks, and tert-butyl carboxylate esters due to their relevance in asymmetric synthesis and drug discovery.

In recent years, the demand for enantiomerically pure compounds has surged, driven by advancements in precision medicine and targeted therapies. The 2-azabicyclo[2.2.1]heptane scaffold, exemplified by this compound, is particularly sought after for its rigid framework, which enhances binding affinity and selectivity in drug-receptor interactions. This aligns with the growing trend of structure-based drug design, a hot topic in pharmaceutical research.

The tert-butyl and ethyl ester groups in this molecule provide excellent stability and reactivity, making it a versatile precursor for further derivatization. Synthetic chemists frequently explore carboxylate protection strategies and deprotection techniques, which are critical for multi-step synthesis workflows. Additionally, the compound's CAS No. 188057-42-3 serves as a unique identifier in regulatory and patent documentation, ensuring traceability in industrial and academic settings.

From an SEO perspective, users often search for how to synthesize azabicycloheptane derivatives, applications of chiral esters in drug development, and CAS number lookup for specialty chemicals. Addressing these queries, this compound exemplifies the intersection of stereoselective synthesis and medicinal chemistry. Its role in catalysis and ligand design further underscores its importance in modern organic chemistry.

Environmental and regulatory considerations also play a role in the compound's usage. While it is not classified as hazardous, proper handling and storage are essential to maintain its integrity. The 2-azabicyclo[2.2.1]heptane core is biodegradable under controlled conditions, aligning with the industry's shift toward green chemistry principles. This aspect resonates with researchers focusing on sustainable synthesis and eco-friendly intermediates.

In conclusion, (1R,3S,4S)-2-Tert-Butyl 3-ethyl 2-azabicyclo[2.2.1]heptane-2,3-dicarboxylate (CAS No. 188057-42-3) represents a critical tool for chemists working on chiral auxiliaries, peptide mimetics, and small-molecule therapeutics. Its structural features and synthetic versatility ensure its continued relevance in cutting-edge research and industrial applications.